Cas no 1705307-61-4 (1'-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one)

• Product Name: 1'-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• CAS No: 1705307-61-4
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 6003308
• PubChem ID: 90618237
• Update Time: 2025-05-18

1'-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• 1705307-61-4
• 1'-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]spiro[2-benzofuran-3,4'-piperidine]-1-one
• AKOS025091671
• 1'-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• F6443-4164
• 1'-(2-(3,5-dimethylisoxazol-4-yl)acetyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

• Inchi： 1S/C19H20N2O4/c1-12-15(13(2)25-20-12)11-17(22)21-9-7-19(8-10-21)16-6-4-3-5-14(16)18(23)24-19/h3-6H,7-11H2,1-2H3
• InChI Key： DAJFFFWLXNOJLO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21CCN(C(CC1C(C)=NOC=1C)=O)CC2)=O

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.6Ų

Additional information on 1'-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one

Introduction to 1'-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1705307-61-4, specifically named as 1'-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one, represents a fascinating molecule in the realm of chemical biology. This spirocyclic structure combines elements of heterocyclic chemistry with a piperidine core, making it a candidate for diverse pharmacological applications. The presence of a 3,5-dimethyl-1,2-oxazole moiety adds unique electronic and steric properties, which are increasingly being explored in the design of bioactive molecules.

In recent years, the pharmaceutical industry has seen a surge in interest for spirocyclic compounds due to their rigid framework and potential for binding to biological targets with high specificity. The spiro structure in 1'-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one creates a stable scaffold that can be modulated to enhance interactions with proteins or enzymes. This has led to its investigation in various therapeutic areas, including oncology and central nervous system (CNS) disorders.

One of the most compelling aspects of this compound is its structural complexity, which allows for multiple points of interaction with biological systems. The 3,5-dimethyl-1,2-oxazole ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding. Furthermore, the acetyl group and the spiro connection introduce additional functional handles that can be chemically modified to fine-tune pharmacokinetic properties.

Recent studies have highlighted the potential of oxazole derivatives as scaffolds for drug discovery. The 3,5-dimethyl substitution on the oxazole ring enhances metabolic stability while maintaining bioactivity, making it an attractive feature for medicinal chemists. In particular, the combination of oxazole and spirocyclic structures has been linked to improved solubility and reduced toxicity in drug candidates.

The piperidine ring in 1'-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one is another key feature that contributes to its pharmacological profile. Piperidines are widely used in pharmaceuticals due to their ability to mimic natural amino acid residues and form stable interactions with biological targets. The presence of both acetyl and piperidine moieties provides a rich chemical space for designing molecules with enhanced binding affinity and selectivity.

Current research in this area is focused on leveraging computational methods to predict and optimize the binding interactions of such complex molecules. Molecular docking studies have shown that derivatives of this compound can interact with various protein targets involved in disease pathways. For instance, preliminary data suggest that modifications around the spiro center could enhance binding to enzymes implicated in cancer cell proliferation.

The versatility of 1'-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one extends beyond oncology. Researchers are also exploring its potential as a tool compound for studying neurological disorders. The rigid spiro structure and the ability to fine-tune electronic properties make it an ideal candidate for modulating neurotransmitter receptor activity. This has opened up avenues for developing novel therapeutics targeting conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 1'-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one (CAS no 1705307-61-4) represents a promising lead compound in chemical biology. Its unique structural features offer a rich scaffold for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies, this molecule is poised to play a significant role in the development of next-generation pharmaceuticals.